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Compound of Interest

Compound Name: 2'-O-Tosyladenosine

Cat. No.: B8282233 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2'-O-Tosyladenosine is a chemically modified nucleoside, an analog of the naturally occurring

adenosine. The addition of a tosyl (p-toluenesulfonyl) group to the 2'-hydroxyl position of the

ribose sugar significantly alters the molecule's chemical properties, making it a valuable

intermediate in the synthesis of various other adenosine derivatives. This modification can

influence the molecule's stability, reactivity, and potential biological activity, rendering it a

subject of interest in medicinal chemistry and drug development for creating novel therapeutic

agents.

While the 5'-O-tosyl and 3'-O-tosyl isomers of adenosine are more commonly documented, the

2'-O-tosyl derivative provides a unique scaffold for synthetic transformations. Its strategic use

allows for selective modifications at the 2'-position, which is crucial for the development of

oligonucleotides and other nucleoside-based drugs.

Chemical and Physical Data
Quantitative data for 2'-O-Tosyladenosine is not as widely available as for its isomers. The

following table summarizes the available information. For comparative purposes, data for the

more common 5'-O-Tosyladenosine is also included.
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Property 2'-O-Tosyladenosine 5'-O-Tosyladenosine

CAS Number Not readily available 5135-30-8[1]

Molecular Formula C₁₇H₁₉N₅O₆S C₁₇H₁₉N₅O₆S[1]

Molecular Weight 421.43 g/mol 421.43 g/mol [1]

Appearance Solid (predicted) White to Off-White Solid[1]

Melting Point Not available 151-153 °C[2]

Solubility Not available
DMSO (Slightly), Methanol

(Slightly, Heated)[1]

Synthesis of 2'-O-Tosyladenosine
A convenient and regioselective method for the synthesis of 2'-O-Tosyladenosine has been

reported. The following protocol is based on the published literature.

Experimental Protocol: Regioselective Tosylation of
Adenosine
Materials:

Adenosine

Sodium p-toluenesulfinate

Sodium hypochlorite solution

Appropriate solvent system (e.g., aqueous pyridine)

Standard laboratory glassware and purification apparatus (e.g., chromatography columns)

Procedure:

Dissolve adenosine in the chosen solvent system.

Add sodium p-toluenesulfinate to the reaction mixture.
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Slowly add a solution of sodium hypochlorite to the mixture while stirring at a controlled

temperature. The reaction is proposed to proceed through the in-situ formation of p-

toluenesulfonyl chloride.

Monitor the reaction progress using a suitable analytical technique, such as Thin Layer

Chromatography (TLC).

Upon completion, quench the reaction and perform an aqueous work-up to remove inorganic

salts.

Extract the product into an organic solvent.

Dry the organic layer and concentrate it under reduced pressure.

Purify the crude product using column chromatography to isolate 2'-O-Tosyladenosine.

Characterize the final product using spectroscopic methods (e.g., ¹H NMR, ¹³C NMR, Mass

Spectrometry) to confirm its identity and purity.

Note: This protocol is a generalized representation. For precise details on reaction conditions,

stoichiometry, and purification methods, it is imperative to consult the original research article.

Synthetic Workflow
The synthesis of 2'-O-Tosyladenosine can be visualized as a multi-step chemical

transformation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [In-Depth Technical Guide to 2'-O-Tosyladenosine].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b8282233#2-o-tosyladenosine-cas-number]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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